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Compound of Interest

N-(2-Butoxybenzyl)-2-
Compound Name:

propanamine
CAS No.: 1040683-34-8

Cat. No.: B1532926

Get Quote

Executive Summary & Chemical Identity[1]

N-(2-Butoxybenzyl)-2-propanamine (CAS: 1040683-34-8) is a secondary benzylamine
derivative frequently utilized as a pharmacophore building block in the synthesis of GPCR
ligands and local anesthetic analogues. Its structural combination of a lipophilic butoxy-
substituted aromatic ring and a basic isopropylamine tail dictates its physicochemical behavior:
it acts as a lipophilic base capable of penetrating biological membranes while exhibiting
potential corrosivity to mucosal tissues.

This guide moves beyond generic safety data sheets (SDS) to provide a self-validating
handling protocol based on the compound's functional group chemistry and reactivity profile.

Chemical Specifications
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Property Detail

IUPAC Name N-(2-Butoxybenzyl)propan-2-amine
CAS Number 1040683-34-8

Molecular Formula C14H23NO

Molecular Weight 221.34 g/mol

Viscous oil or low-melting solid (dependent on

Physical State )
purity)

Basicity (Predicted) pKa ~9.5-10.0 (Secondary amine)

Soluble in DCM, MeOH, DMSO; Sparingly

Solubility
soluble in water

Hazard Identification & Toxicology (Derived)

Note: While specific toxicological data for this CAS is limited, the following risk assessment is
derived from Structure-Activity Relationships (SAR) of homologous secondary benzylamines.

Core Hazards

» Skin & Eye Corrosion (Category 1B/2): As a secondary amine, the unprotonated free base is
caustic. Direct contact can cause immediate, irreversible corneal damage and chemical
burns.

» Acute Toxicity (Oral/Inhalation): Lipophilic amines are rapidly absorbed. Expect CNS
depression or adrenergic stimulation (sympathomimetic effects) upon systemic exposure.

o Sensitization: Benzylic amines possess structural alerts for skin sensitization; repeated
exposure may induce allergic contact dermatitis.

GHS Classification (Conservative Approach)

o H314: Causes severe skin burns and eye damage.

e H302: Harmful if swallowed.[1]
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e H335: May cause respiratory irritation.

Engineering Controls & PPE Matrix

Trustworthiness in safety relies on redundancy. The following matrix links hazard magnitude to
specific barrier protection.

Hazard Level

Engineering
Control

Hand Protection
(Glove Type)

EyelFace
Protection

Routine Handling
(Weighing, Dilution)

Class Il Biosafety
Cabinet or Fume
Hood (Face velocity
>100 fpm)

Nitrile (Double
gloving). Rationale:
Short-term splash

protection.

Chemical Splash
Goggles

Synthesis/Reaction

(Heating, Quenching)

Fume Hood with Sash
lowered. Blast shield if

>5g scale.

Laminate Film (Silver

Shield) or Thick Viton.

Rationale: Amines
permeate nitrile

rapidly.

Goggles + Face
Shield

Spill Cleanup (>10
mL)

Evacuate area.

Increase ventilation.[1]

Butyl Rubber.
Rationale: High
resistance to
amine/solvent

mixtures.

Full-face Respirator
(ABEK Filter)

Experimental Protocol: Reductive Amination

Synthesis

Expert Insight: The safest and most reliable route to N-(2-Butoxybenzyl)-2-propanamine is
the reductive amination of 2-butoxybenzaldehyde with isopropylamine. We utilize Sodium
Triacetoxyborohydride (STAB) instead of Sodium Cyanoborohydride to eliminate the risk of
generating toxic hydrogen cyanide gas, a critical safety improvement in process chemistry.

Reaction Scheme

The following diagram outlines the mechanistic pathway and critical control points.
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Figure 1: STAB-Mediated Reductive Amination Pathway

Click to download full resolution via product page

Figure 1: The STAB-mediated pathway prioritizes safety by avoiding cyanide-based reducing
agents while maintaining high selectivity for the imine.

Step-by-Step Methodology

Reagents:

2-Butoxybenzaldehyde (1.0 eq)

Isopropylamine (1.2 eq)

Sodium Triacetoxyborohydride (STAB) (1.5 eq)

Solvent: 1,2-Dichloroethane (DCE) or Tetrahydrofuran (THF)

Quench: Saturated NaHCOs
Protocol:

¢ Imine Formation: In a flame-dried round-bottom flask under Nitrogen atmosphere, dissolve 2-
butoxybenzaldehyde in anhydrous DCE (0.2 M concentration).

o Amine Addition: Add isopropylamine dropwise. Caution: Exothermic. Isopropylamine is
volatile (bp 32°C); use a reflux condenser if scaling up.

o Equilibration: Stir at room temperature for 30—60 minutes to maximize imine formation.
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e Reduction: Cool the mixture to 0°C. Add STAB portion-wise over 15 minutes. Safety Check:
STAB evolves acetic acid; ensure ventilation.

» Reaction: Allow to warm to room temperature and stir overnight.

¢ Quenching (Critical Step): Cool to 0°C. Slowly add saturated aqueous NaHCOs. Warning:
Vigorous gas evolution (COz2) will occur. Do not cap the flask.

o Workup: Extract with DCM (3x). Wash combined organics with brine, dry over MgSOa, and
concentrate.

Storage & Stability Logic

Secondary amines are prone to oxidation (N-oxide formation) and carbamate formation upon
exposure to atmospheric CO-.

o Storage Condition: Store at -20°C under an inert atmosphere (Argon/Nitrogen).

» Container: Amber glass vials with Teflon-lined caps to prevent photochemical degradation
and leaching.

o Shelf-Life: Re-test purity via LC-MS every 6 months. If the liquid turns yellow/brown,
purification via acid-base extraction is required.

Emergency Response & Decision Framework

In the event of exposure or release, immediate action is required.[2] This decision tree guides
the response.
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Incident Detected

Identify Exposure Type

rN

Skin Contact Eye Contact Bench Spill
1. Drench 15 min 1. Eye Wash 15 min 1. Absorb (Vermiculite)
2. PEG-400 Wash (if avail) 2. Hold Eyelids Open 2. Neutralize (Dilute HCI)
3. Medical Eval 3. Ophthalmologist ASAP 3. HazWaste Disposal

Figure 2: Emergency Response Decision Tree
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Figure 2: Standardized response protocols for amine exposure events.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Safety & Handling Guide: N-(2-
Butoxybenzyl)-2-propanamine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1532926/docs#technical-safety-handling-guide-n-2-
butoxybenzyl-2-propanamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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